Cas no 98633-61-5 (Sarmentocymarin)

• Product Name: Sarmentocymarin
• CAS No: 98633-61-5
• MF: C₃₀H₄₆O₈
• MW: 534.681450366974
• CID: 1991179
• PubChem ID: 6914702
• Update Time: 2024-10-25

Sarmentocymarin Chemical and Physical Properties

Names and Identifiers

• 3β-[(3-O-Methyl-2,6-dideoxy-β-D-xylo-hexopyranosyl)oxy]-11α,14-dihydroxy-5β-card-20(22)-enolide
• (3alpha,5beta,8xi,9xi,11alpha)-3-[(2,6-dideoxy-3-O-methyl-beta-D-glycero-hexopyranosyl)oxy]-11,14-dihydroxycard-20(22)-enolide
• 3-[(3S,5R,10S,11R,13R,14S,17R)-11,14-dihydroxy-3-[(2R,5R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-fur
• Sarmentocymarin
• Sarmentogenin 3-O-sarmentoside
• 50D3OM9Y02
• Sarmentocymarin [German]
• Sarmentogenin-D-sarmentosid
• Sarmentogenin-D-sarmentosid [German]
• Q27260786
• UNII-50D3OM9Y02
• 5-beta-Card-20(22)-enolide, 3-beta-((2,6-dideoxy-3-O-methyl-D-xylo-hexopyranosyl)oxy)-11-alpha,14-dihydroxy-
• CARD-20(22)-ENOLIDE, 3-((2,6-DIDEOXY-3-O-METHYL-.BETA.-D-XYLO-HEXOPYRANOSYL)OXY)-11,14-DIHYDROXY-, (3.BETA.,5.BETA.,11.ALPHA.)-
• AKOS040762300
• 98633-61-5
• 3-[(3S,5R,8R,9S,10S,11R,13R,14S,17R)-11,14-dihydroxy-3-[(2R,4S,5S,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• HY-N9208
• Card-20(22)-enolide, 3-[(2,6-dideoxy-3-O-methyl-beta-D-xylo-hexopyranosyl)oxy]-11,14-dihydroxy-, (3beta,5beta,11alpha)-
• CS-0158972
• 3-((3S,5R,8R,9S,10S,11R,13R,14S,17R)-11,14-dihydroxy-3-((2R,4S,5S,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta(a)phenanthren-17-yl)-2H-furan-5-one
• DA-77689
• CARD-20(22)-ENOLIDE, 3-((2,6-DIDEOXY-3-O-METHYL-BETA-D-XYLO-HEXOPYRANOSYL)OXY)-11,14-DIHYDROXY-, (3BETA,5BETA,11ALPHA)-
• 5-.beta.-Card-20(22)-enolide, 3-.beta.-((2,6-dideoxy-3-O-methyl-D-xylo-hexopyranosyl)oxy)-11-.alpha.,14-dihydroxy-

• Inchi： 1S/C30H46O8/c1-16-27(33)23(35-4)13-25(37-16)38-19-7-9-28(2)18(12-19)5-6-21-26(28)22(31)14-29(3)20(8-10-30(21,29)34)17-11-24(32)36-15-17/h11,16,18-23,25-27,31,33-34H,5-10,12-15H2,1-4H3/t16-,18-,19+,20-,21-,22-,23+,25+,26-,27+,28+,29-,30+/m1/s1
• InChI Key： LEORFFVSVUWAEY-VKZDBDJISA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)C[C@H]([C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@H]([C@@H](C)O1)O)OC)O

Computed Properties

• Exact Mass: 534.319268
• Monoisotopic Mass: 534.319268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 968
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: Powder
• Density: 1.274
• Boiling Point: 696.148°C at 760 mmHg
• Flash Point: 223.397°C
• Refractive Index: 1.581
• Vapor Pressure: 0.0±5.0 mmHg at 25°C

Sarmentocymarin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives